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Compound of Interest

Compound Name: schiprolactone A

Cat. No.: B15235347

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in the complex nortriterpenoid, schindilactone A. This
document provides key identifiers, including its Chemical Abstracts Service (CAS) number, and
lays the groundwork for further investigation into its therapeutic potential.

Core Identification

Schindilactone A, a molecule of significant interest in the scientific community, is identified by

the following:
Identifier Value
CAS Number 943239-45-0[1]
Molecular Formula C29H34010[1]

An IUPAC name for schindilactone A is not readily available in public databases. Researchers
are advised to refer to the primary literature on its isolation and synthesis for detailed structural
nomenclature.

Molecular Structure and Properties
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The intricate structure of schindilactone A, characterized by a highly oxygenated and polycyclic
framework, has presented a significant challenge for total synthesis.[2][3] Its molecular weight
is 542.581 g/mol .[1]

Biological Significance and Therapeutic Potential

Schindilactone A belongs to a family of polycyclic lactones that have been utilized in traditional
Chinese medicine for the treatment of rheumatic diseases.[2] While comprehensive biological
data on schindilactone A is still emerging, related compounds from the Schisandraceae family
have demonstrated a range of biological activities, suggesting that schindilactone A may hold
untapped therapeutic value. Further research into its mechanisms of action and
pharmacological profile is warranted.

Experimental Protocols

Detailed experimental protocols for the total synthesis of schindilactone A have been published.
These multi-step syntheses involve complex chemical transformations and require specialized
expertise in organic chemistry. For researchers interested in the synthetic pathways, the
following key publications are recommended:

» "Diastereoselective Total Synthesis of (x)-Schindilactone A" published in Angewandte
Chemie International Edition. This paper outlines the foundational route for its synthesis.

e Subsequent publications detailing the construction of various ring systems of the molecule
provide further in-depth methodologies.

Due to the complexity and proprietary nature of specific assay and screening protocols,
researchers are encouraged to consult the primary scientific literature for detailed experimental
procedures related to their specific area of interest.

Experimental Workflow Example: A Generalized
Approach to Natural Product Synthesis

The synthesis of a complex molecule like schindilactone A follows a logical, multi-stage
workflow. The diagram below illustrates a generalized process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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